Cas no 1556654-76-2 (ethyl 4-amino-3-(ethylsulfanyl)benzoate)

• Product Name: ethyl 4-amino-3-(ethylsulfanyl)benzoate
• CAS No: 1556654-76-2
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• MDL: MFCD22484155
• CID: 5603411
• PubChem ID: 82008070
• Update Time: 2025-06-14

ethyl 4-amino-3-(ethylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-3-(ethylthio)benzoate
• ethyl 4-amino-3-(ethylsulfanyl)benzoate
• EN300-2158512
• 1556654-76-2
• AKOS020990678

• MDL： MFCD22484155
• Inchi： 1S/C11H15NO2S/c1-3-14-11(13)8-5-6-9(12)10(7-8)15-4-2/h5-7H,3-4,12H2,1-2H3
• InChI Key： BGNBIZOEYJRYCR-UHFFFAOYSA-N
• SMILES： S(CC)C1C=C(C(=O)OCC)C=CC=1N

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on ethyl 4-amino-3-(ethylsulfanyl)benzoate

Comprehensive Overview of Ethyl 4-amino-3-(ethylsulfanyl)benzoate (CAS No. 1556654-76-2)

Ethyl 4-amino-3-(ethylsulfanyl)benzoate (CAS No. 1556654-76-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its amino and ethylsulfanyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, which combines a benzoate core with ethyl and thioether substituents, offers versatility in applications ranging from drug discovery to advanced material design.

In recent years, the demand for ethyl 4-amino-3-(ethylsulfanyl)benzoate has surged due to its role in the synthesis of biologically active molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and fluorescence probes, which are critical in diagnostics and therapeutic development. The compound’s CAS No. 1556654-76-2 is frequently searched in academic databases and patent filings, reflecting its growing relevance in cutting-edge scientific endeavors.

One of the key trends driving interest in this compound is the rise of green chemistry and sustainable synthesis methods. Scientists are exploring eco-friendly routes to produce ethyl 4-amino-3-(ethylsulfanyl)benzoate, minimizing waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. Additionally, the compound’s ethylsulfanyl moiety has been studied for its role in enhancing the bioavailability of drug candidates, a hot topic in pharmacokinetics research.

The benzoate backbone of this compound also makes it a candidate for polymeric materials and coating applications. Its ability to modify surface properties and improve adhesion has been leveraged in industries such as electronics and automotive coatings. As the demand for high-performance materials grows, CAS No. 1556654-76-2 is increasingly cited in patents related to advanced composites and nanotechnology.

From a commercial perspective, suppliers of ethyl 4-amino-3-(ethylsulfanyl)benzoate are focusing on scalability and purity to meet the needs of industrial and academic clients. Analytical techniques like HPLC and NMR are routinely employed to ensure the compound meets stringent quality standards. This emphasis on quality control is critical, as impurities can significantly impact the performance of downstream products.

In summary, ethyl 4-amino-3-(ethylsulfanyl)benzoate (CAS No. 1556654-76-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features and adaptability to modern synthetic challenges position it as a key player in the evolving landscape of chemical innovation. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow exponentially.